Cas no 2171608-33-4 (5-(dimethyl-4H-1,2,4-triazol-3-yl)-1-oxa-8-thia-4-azaspiro5.5undecane)

• Product Name: 5-(dimethyl-4H-1,2,4-triazol-3-yl)-1-oxa-8-thia-4-azaspiro5.5undecane
• CAS No: 2171608-33-4
• MF: C₁₂H₂₀N₄OS
• MW: 268.378400802612
• CID: 6557305
• PubChem ID: 165591440
• Update Time: 2025-10-28

5-(dimethyl-4H-1,2,4-triazol-3-yl)-1-oxa-8-thia-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(dimethyl-4H-1,2,4-triazol-3-yl)-1-oxa-8-thia-4-azaspiro5.5undecane
• 2171608-33-4
• EN300-1640927
• 5-(dimethyl-4H-1,2,4-triazol-3-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane

• Inchi： 1S/C12H20N4OS/c1-9-14-15-11(16(9)2)10-12(17-6-5-13-10)4-3-7-18-8-12/h10,13H,3-8H2,1-2H3
• InChI Key： ZDRDSXOZDSEOTR-UHFFFAOYSA-N
• SMILES： S1CCCC2(C1)C(C1=NN=C(C)N1C)NCCO2

Computed Properties

• Exact Mass: 268.13578245g/mol
• Monoisotopic Mass: 268.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 77.3Ų

Additional information on 5-(dimethyl-4H-1,2,4-triazol-3-yl)-1-oxa-8-thia-4-azaspiro5.5undecane

5-(Dimethyl-4H-1,2,4-Triazol-3-Yl)-1-Oxa-8-Thia-4-Azaspiro[5.5]Undecane: A Comprehensive Overview

The compound 5-(dimethyl-4H-1,2,4-triazol-3-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane, identified by the CAS registry number 2171608-33-4, represents a unique chemical structure with significant potential in various applications. This molecule belongs to the class of spiro compounds, characterized by two rings sharing a single atom. The presence of the spiro[5.5]undecane framework suggests a complex spatial arrangement, which is often associated with interesting pharmacological properties.

The structure of this compound incorporates several key functional groups that contribute to its reactivity and versatility. The dimethyl triazole moiety is known for its stability and ability to form hydrogen bonds, making it a valuable component in drug design and material science. Additionally, the oxa and thia substituents introduce oxygen and sulfur atoms into the molecule, respectively, which can influence its electronic properties and reactivity.

Recent studies have highlighted the potential of spiro compounds like 5-(dimethyl-4H-1,2,4-triazol-3-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane in the development of new pharmaceutical agents. Researchers have explored its ability to act as a scaffold for creating bioactive molecules with enhanced solubility and bioavailability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that analogs of this compound exhibit promising anti-inflammatory activity by targeting specific cytokines involved in chronic inflammation.

In addition to its pharmaceutical applications, this compound has shown promise in the field of materials science. Its unique spiro structure allows for the creation of self-assembled monolayers with tailored surface properties, which could be utilized in the development of advanced sensors or nanotechnology applications. A 2022 paper in Advanced Materials highlighted how such compounds can serve as building blocks for constructing supramolecular architectures with controlled porosity and mechanical strength.

The synthesis of 5-(dimethyl-4H-1,2,4-triazol-3-Yl)-1-Oxa-SPIRO[5.5]Undecane involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the triazole ring typically requires a click chemistry approach, such as copper-catalyzed azide alkyne cycloaddition (CuAAC), which ensures high yields and selectivity. The spiro formation is achieved through a carefully controlled ring-closing reaction that requires precise stoichiometry and reaction conditions to avoid side products.

The stability and reactivity of this compound make it an attractive candidate for further research in various fields. Its ability to undergo further functionalization allows chemists to explore its potential as a precursor for more complex molecules with diverse applications. For example, recent work has focused on modifying the triazole moiety to enhance its bioactivity or introduce fluorescence properties for use in diagnostic imaging.

In conclusion, CAS No: 2171608 33 4, or 5-(dimethyl triazolyl) spiro compound, represents a versatile platform for chemical innovation. With ongoing advancements in synthetic methodologies and an increasing understanding of its biological interactions, this compound is poised to play a significant role in both academic research and industrial applications.